2-(2,4-dichlorophenoxy)-N-((1-(4-fluorophenyl)cyclopropyl)methyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[[1-(4-fluorophenyl)cyclopropyl]methyl]acetamide
• InChI: InChI=1S/C18H16Cl2FNO2/c19-13-3-6-16(15(20)9-13)24-10-17(23)22-11-18(7-8-18)12-1-4-14(21)5-2-12/h1-6,9H,7-8,10-11H2,(H,22,23)
• InChI Key: TWVGYVIQXPXEPP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)COC2=C(C=C(C=C2)Cl)Cl)C3=CC=C(C=C3)F
• Molecular Formula: C18H16Cl2FNO2
• Molecular Weight: 368.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-((1-(4-fluorophenyl)cyclopropyl)methyl)acetamide, also known as DCA, is a synthetic compound that has been extensively studied due to its potential therapeutic applications. DCA belongs to the class of amide compounds and is structurally similar to other drugs such as niclosamide and salicylamide.

Scientific Research Applications

Potential Pesticides Research has characterized derivatives of N-aryl-2,4-dichlorophenoxyacetamide, including 2-(2,4-dichlorophenoxy)-N-(4-fluorophenyl)acetamide, as potential pesticides. These compounds have been analyzed through X-ray powder diffraction to determine their structural properties, indicating their potential applications in pest control due to their chemical stability and interactions with biological systems (Olszewska, Pikus, & Tarasiuk, 2008).

Chemical Properties and Synthesis Another aspect of research focuses on the synthesis and characterization of these compounds. The synthesis methods and structural analysis, including X-ray diffraction, provide insights into the molecular structure and potential reactivity of these chemicals. This information is crucial for understanding how these compounds can be effectively utilized as pesticides and exploring their other potential applications in scientific research (Olszewska, Tarasiuk, & Pikus, 2011).

Photochemical and Thermochemical Modeling The study of benzothiazolinone acetamide analogs, including derivatives similar in structure to 2-(2,4-dichlorophenoxy)-N-((1-(4-fluorophenyl)cyclopropyl)methyl)acetamide, has shown potential in photovoltaic efficiency modeling. These compounds exhibit good light harvesting efficiency and free energy of electron injection, making them suitable for use in dye-sensitized solar cells (DSSCs). This research highlights the versatility of these compounds beyond pest control, suggesting possible applications in renewable energy technologies (Mary et al., 2020).

Anticancer Drug Development Synthesis and molecular docking analyses have been conducted on related compounds, indicating their potential as anticancer drugs. By targeting specific receptors, such as the VEGFr receptor, these compounds demonstrate the capacity for therapeutic applications in cancer treatment. This research opens avenues for the development of new anticancer agents based on the chemical framework of 2-(2,4-dichlorophenoxy)-N-((1-(4-fluorophenyl)cyclopropyl)methyl)acetamide and its analogs (Sharma et al., 2018).